Tert-butyl 6-chloro-5-hydroxynicotinate

• CAS No.: 847943-54-8
• Molecular Formula: C10H12ClNO3
• Molecular Weight: 229.66 g/mol
• IUPAC Name: tert-butyl 6-chloro-5-hydroxypyridine-3-carboxylate
• InChI: InChI=1S/C10H12ClNO3/c1-10(2,3)15-9(14)6-4-7(13)8(11)12-5-6/h4-5,13H,1-3H3
• InChI Key: VPSMSWLXFYYEAB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC(=C(N=C1)Cl)O

Description

Tert-butyl 6-chloro-5-hydroxynicotinate is a useful research compound. Its molecular formula is C10H12ClNO3 and its molecular weight is 229.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound of Example 52A (400 mg, 2.05 mmol) was dissolved in DMF (2 mL) and N-chlorosuccinimide (328 mg, 2.46 mmol) was added. The mixture was heated to 80° C. overnight, concentrated and purified by column chromatography to give the chloro pyridine (234 mg, 50%). MS (DCI) m/z 230, 232 (M+H+).